BENGHE Safety Operating Guide

Check Availability & Pricing

Personal protective equipment for handling
JPS036

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: JPS036

Cat. No.: B12398930

Essential Safety and Handling Guide for JPS036

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational plans, and
disposal instructions for the handling of IPS036. Adherence to these guidelines is critical for
ensuring a safe laboratory environment and maintaining the integrity of your research.

JPS036 is a benzamide-based proteolysis targeting chimera (PROTAC) that functions as a
potent degrader of Class | histone deacetylases (HDACSs), with specific activity against HDAC1,
HDAC2, and HDAC3.[1][2][3] It operates by linking the target HDAC protein to the Von Hippel-
Lindau (VHL) E3 ubiquitin ligase, which tags the HDAC for degradation by the cellular
proteasome.[2][4][5] While the Safety Data Sheet (SDS) for JPS036 states that it is not
classified as a hazardous substance or mixture, it is imperative to handle this research
chemical with a high degree of caution, as is standard for compounds with limited long-term
toxicological data.

Quantitative Data Summary

For quick reference, the key quantitative and identifying information for JPS036 is summarized
in the table below.
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Property Value

CAS Number 2669785-85-5

Molecular Formula Cs1HesFN70O7S

Molecular Weight 940.19 g/mol

Purity =298% (HPLC)

Solubility Soluble to 20 mM in DMSO with gentle warming
Storage Store at -20°C

Personal Protective Equipment (PPE)

While JPS036 is not classified as hazardous, the following personal protective equipment is

mandatory to prevent contact and inhalation.

PPE Category

Specification

Rationale

Hand Protection

Double-gloving with
chemotherapy-rated nitrile

gloves.

Provides an extra layer of
protection against potential

skin contact.

Eye Protection

Safety glasses with side

shields or a face shield.

Protects eyes from splashes or

aerosols.

Body Protection

A disposable, low-permeability

laboratory coat.

Prevents contamination of

personal clothing.

Respiratory Protection

A NIOSH-approved N95 or

higher respirator.

Recommended when handling
the powdered form to avoid

inhalation of airborne particles.

Experimental Protocols and Handling

Receiving and Storage:

e Upon receipt, inspect the packaging for any damage.
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o Store the compound at -20°C in a tightly sealed container.
Preparation of Stock Solutions:
» Before opening the vial, gently tap it to ensure all powder is at the bottom.

 All handling of the solid compound and preparation of solutions should be conducted in a
chemical fume hood.

o To prepare a stock solution, slowly add the desired volume of DMSO to the vial using a
calibrated micropipette.

« If necessary, gently warm the solution to aid in dissolution.

General Handling:

Avoid direct contact with skin, eyes, and clothing.

Avoid the formation of dust and aerosols.

Ensure adequate ventilation in the work area.

An eyewash station and safety shower must be readily accessible.
Disposal Plan
All waste materials contaminated with JIPS036 must be treated as chemical waste.

o Solid Waste: Used gloves, gowns, and any other contaminated disposable materials should
be placed in a designated, sealed container for chemical waste.

 Liquid Waste: Unused solutions of JPS036 should be collected in a clearly labeled, sealed
container for chemical waste. Do not dispose of down the drain.

e Sharps: Any sharps, such as needles or pipette tips used to handle JPS036 solutions,
should be disposed of in a designated sharps container for chemical waste.

All chemical waste must be disposed of in accordance with local, state, and federal regulations.
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Emergency Procedures

In Case of Accidental Exposure:

Exposure Type

First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap
and plenty of water. Remove contaminated
clothing. Seek medical attention if irritation

persists.

Inhalation

Move the individual to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical

attention.

Ingestion

Do not induce vomiting. Wash out the mouth

with water. Seek immediate medical attention.

In Case of a Spill:

Evacuate the area and ensure adequate ventilation.

Wear appropriate personal protective equipment.

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed container for chemical waste disposal.

Clean the spill area with a suitable decontaminating solution.

Visual Guides
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The following diagrams illustrate the safe handling workflow for JPS036 and its mechanism of
action.

Safe Handling Workflow for JPS036
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Click to download full resolution via product page

Caption: A workflow diagram illustrating the key steps for the safe handling of JPS036.

Mechanism of Action of JPS036
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Caption: A diagram illustrating the PROTAC-mediated degradation of HDAC proteins by
JPS036.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling JPS036].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398930#personal-protective-equipment-for-
handling-jps036]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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